Cas no 2873-36-1 (Cyclo(L-prolyl-L-leucyl))

• Product Name: Cyclo(L-prolyl-L-leucyl)
• CAS No: 2873-36-1
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• MDL: MFCD00237617
• CID: 264335
• PubChem ID: 7074739
• Update Time: 2025-04-19

Cyclo(L-prolyl-L-leucyl) Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-(2-methylpropyl)-, (3S,8aS)-
• Cyclo(L-prolyl-L-leucyl)
• (3S,8aS)-3-Isobutylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• CYCLO(-LEU-PRO)
• cyclo-L-Leu-L-Pro
• EINECS 220-710-6
• Gancidin W
• Cyclo(L-leucyl-L-prolyl)
• 3-Isobutylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• (3S,8aS)-3-(2-methylpropyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• L-cyclo(Leu-pro)
• EN300-28258032
• cyclo(L-leu-L-pro)
• Maculosin 6
• cyclo(Leu-Pro)
• (3S,8aS)-3-(2-methylpropyl)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• AKOS024463311
• AS-40794
• Cyclo(leucyl-prolyl)
• L-Leucyl-L-proline lactam
• Cyclo(leucylprolyl)
• CHEMBL508326
• Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-, (3S,8aS)-
• CHEBI:133094
• cyclo-(L-Pro-L-Leu)
• CS-0065365
• Cyclo(-L-Leu-L-Pro)
• Cyclo(L-Pro-L-Leu)
• BDBM163709
• J-017224
• MFCD00237617
• KQV8MY059B
• (3S,8aS)-3-isobutyl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• HY-P1939
• NS00049404
• DTXSID40905040
• 2873-36-1
• rac-(3R,8aR)-3-(2-methylpropyl)-octahydropyrrolo[1,2-a]pyrazine-1,4-dione
• SCHEMBL2037800
• L-cyclo(Leucyloprolyl)
• Cyclo L-Pro-L-Leu (Fr. 1-6)
• L,L-Cyclo(leucylprolyl)
• cyclo(Leu-Pro); Cyclo(L-leucyl-L-prolyl)
• Pyrrolo(1,2-a)pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-
• 3-isobutyl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• (3S-trans)-Hexahydro-3-isobutylpyrrolo(1,2-a)pyrazine-1,4-dione
• Pyrrolo(1,2-a)pyrazine-1,4-dione, hexahydro-3-isobutyl-, stereoisomer
• 3-(2-methylpropyl)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• AKOS030530554
• Cyclo(leucyloprolyl)
• ACon1_000716
• 3-(2-methylpropyl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione
• UNII-KQV8MY059B
• BRD-A04763029-001-01-1
• NCGC00169428-01
• SZJNCZMRZAUNQT-UHFFFAOYSA-N
• Pyrrolo(1,2-a)pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-, (3S-trans)-
• Cyclo(proline-leucine)
• CS-0148997
• EN300-9434147
• ACon0_000484
• SCHEMBL168687
• DTXSID80951384
• Cyclo-L-prolyl-L-leucine
• FS-6951
• BRN 0085716
• HY-N8743
• Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-
• Cyclo(Pro-Leu)
• 5-24-07-00347 (Beilstein Handbook Reference)
• A876644
• FT-0665321
• 1-Hydroxy-3-(2-methylpropyl)-6,7,8,8a-tetrahydropyrrolo[1,2-a]pyrazin-4(3H)-one
• 5654-86-4
• cyclo (L)-Pro-(L)-Leu
• cyclo-(Pro-Leu)
• Cyclo(D)-Pro-(D)-Leu
• 32510-93-3
• cyclo[L-Leucyl-L-Prolyl]
• 43041-29-8
• 19943-30-7
• 36238-67-2
• Cyclo(-L-leucyl-prolyl)
• (3S,8AS)-3-(2-METHYLPROPYL)-HEXAHYDROPYRROLO[1,2-A]PYRAZINE-1,4-DIONE
• SZJNCZMRZAUNQT-IUCAKERBSA-N
• DA-72469

• MDL： MFCD00237617
• Inchi： 1S/C11H18N2O2/c1-7(2)6-8-11(15)13-5-3-4-9(13)10(14)12-8/h7-9H,3-6H2,1-2H3,(H,12,14)/t8-,9-/m0/s1
• InChI Key： SZJNCZMRZAUNQT-IUCAKERBSA-N
• SMILES： O=C1[C@H](CC(C)C)NC([C@@H]2CCCN21)=O

Computed Properties

• Exact Mass: 210.13700
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.14
• Melting Point: 163-165 ºC
• PSA: 49.41000
• LogP: 0.78860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives